Cas no 2228082-70-8 (2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid
• CAS No: 2228082-70-8
• MF: C₈H₉BrN₂O₂S
• MW: 277.138259649277
• CID: 6264620
• PubChem ID: 165790319
• Update Time: 2025-06-07

2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid
• 2-amino-2-[1-(2-bromo-1,3-thiazol-4-yl)cyclopropyl]acetic acid
• 2228082-70-8
• EN300-1925804

• Inchi： 1S/C8H9BrN2O2S/c9-7-11-4(3-14-7)8(1-2-8)5(10)6(12)13/h3,5H,1-2,10H2,(H,12,13)
• InChI Key： VKMQZFLVZPNGGY-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 275.95681g/mol
• Monoisotopic Mass: 275.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid (CAS No. 2228082-70-8)

2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid, identified by the CAS number 2228082-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural rigidity and potential biological activity. The presence of an amino group and a brominated thiazole moiety further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The structure of 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The cyclopropyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets. Meanwhile, the amino group serves as a potential site for hydrogen bonding, enhancing binding affinity to proteins. The brominated thiazole moiety is particularly noteworthy, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound CAS No. 2228082-70-8 represents an advanced scaffold that combines the structural features of cyclopropylacetic acid with the pharmacophoric properties of bromothiazole. This combination has the potential to yield compounds with enhanced efficacy and reduced side effects compared to existing therapies.

One of the most compelling aspects of 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid is its potential application in the treatment of various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. For instance, it has been hypothesized that the bromo-thiazole group could interact with specific binding sites on inflammatory cytokines, thereby modulating immune responses.

Furthermore, the cyclopropylacetic acid core is known to be a versatile scaffold in medicinal chemistry. Its rigid structure can improve binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. This feature makes CAS No. 2228082-70-8 an attractive candidate for further optimization through structure-based drug design approaches.

The synthesis of 2-amino-2-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo substituent on the thiazole ring is particularly critical, as it can significantly impact the compound's reactivity and biological activity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict binding affinities and interactions between CAS No. 2228082-70-8 and potential biological targets with remarkable accuracy. These simulations have helped identify key pharmacophoric elements within the molecule that can be further modified to enhance its therapeutic potential.

In addition to its pharmacological applications, 2-amino-2-1-(2-bromo-1,3-thiazol-4-y)cyclopropylacetic acid has shown promise in material science research. The unique structural features of this compound make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and biodegradability. For instance, its ability to form stable hydrogen bonds could be exploited to create high-performance adhesives or water-resistant materials.

The future prospects for CAS No. 2228082-70-8 are promising, with ongoing research focused on optimizing its synthesis and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery process and bring this compound closer to clinical use. As our understanding of molecular interactions continues to evolve, so too will our ability to harness the full potential of this innovative molecule.